Cas no 4512-61-2 (2-methyl-2-(naphthalen-1-ylmethyl)propanedioic Acid)

• Product Name: 2-methyl-2-(naphthalen-1-ylmethyl)propanedioic Acid
• CAS No: 4512-61-2
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 929811
• PubChem ID: 228245
• Update Time: 2025-04-19

2-methyl-2-(naphthalen-1-ylmethyl)propanedioic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(naphthalen-1-ylmethyl)propanedioic Acid
• AC1L5G2Y
• AC1Q5RN5
• AG-J-62146
• AR-1J6507
• CTK4I8633
• methyl(naphthalen-1-ylmethyl)propanedioic acid
• methyl-[1]naphthylmethyl-malonic acid
• Methyl-[1]naphthylmethyl-malonsaeure
• Methyl-< 1-naphthyl-methyl> -malonsaeure
• NSC21001
• SureCN7824528
• SCHEMBL7824528
• DTXSID60281252
• 4512-61-2
• NSC-21001
• 2-methyl-2-naphthalenylmethyl-malonic acid

• Inchi： 1S/C15H14O4/c1-15(13(16)17,14(18)19)9-11-7-4-6-10-5-2-3-8-12(10)11/h2-8H,9H2,1H3,(H,16,17)(H,18,19)
• InChI Key： LOOMLJQVFZAXDN-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)(C)CC1C=CC=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 258.08922
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6